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Compound of Interest

Compound Name: Jak1-IN-10

Cat. No.: B15137827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the dissolution of the selective JAK1 inhibitor,

Jak1-IN-10, in dimethyl sulfoxide (DMSO). The information herein is compiled to guide

researchers in preparing stock solutions for in vitro and in vivo experiments, ensuring

compound stability and accurate concentration.

Introduction to Jak1-IN-10
Jak1-IN-10 is a potent and selective inhibitor of Janus kinase 1 (JAK1), a key enzyme in the

JAK-STAT signaling pathway.[1] This pathway is crucial for transducing signals for numerous

cytokines and growth factors involved in immunity and inflammation.[2] Dysregulation of the

JAK-STAT pathway is implicated in various autoimmune diseases and cancers, making JAK1

an important therapeutic target. Accurate preparation of Jak1-IN-10 solutions is the first critical

step for reliable experimental outcomes.

Physicochemical Properties and Solubility
A summary of the key properties of Jak1-IN-10 and the solubility of similar JAK inhibitors in

DMSO are presented in the tables below.

Table 1: Physicochemical Properties of Jak1-IN-10
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Property Value Reference

Molecular Weight 295.34 g/mol [1]

CAS Number 2416858-88-1 [1]

Table 2: Solubility of Selected JAK Inhibitors in DMSO

Compound Solubility in DMSO Notes Reference

Jak1-IN-10 Not specified - [1]

JAK1-IN-11 100 mg/mL
Requires

ultrasonication

JAK Inhibitor I 5 mg/mL -

Note: The exact solubility of Jak1-IN-10 in DMSO is not publicly available. The provided data

for similar compounds suggests that solubility can vary. It is recommended to perform a

solubility test if a high concentration stock solution is required.

Signaling Pathway Inhibition
Jak1-IN-10 exerts its effects by inhibiting the JAK1 enzyme, thereby blocking the downstream

phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins. This

interruption of the JAK-STAT signaling cascade modulates the expression of genes involved in

inflammatory and immune responses.
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Caption: JAK-STAT signaling pathway and the inhibitory action of Jak1-IN-10.

Experimental Protocols
Materials and Equipment

Jak1-IN-10 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer
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Ultrasonic water bath (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Jak1-IN-10 in DMSO.

Adjust the volumes as needed for your desired concentration and volume.

Start

Calculate Mass of Jak1-IN-10
(for 10 mM stock)

Weigh Jak1-IN-10

Add Calculated Volume of DMSO

Vortex to Mix

Ultrasonicate (if necessary)

Aliquot into Working Volumes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing Jak1-IN-10 stock solution in DMSO.

Step-by-Step Procedure:

Calculation:
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The molecular weight of Jak1-IN-10 is 295.34 g/mol .

To prepare a 10 mM stock solution, you will need 2.9534 mg of Jak1-IN-10 per 1 mL of

DMSO.

Use the following formula to calculate the required mass for your desired volume: Mass

(mg) = 10 mM * Volume (mL) * 0.29534 (mg/mL/mM)

Weighing:

Carefully weigh the calculated amount of Jak1-IN-10 powder in a sterile microcentrifuge

tube or vial.

Dissolution:

Add the calculated volume of high-purity DMSO to the tube containing the Jak1-IN-10
powder.

Tightly cap the tube.

Mixing:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

Ultrasonication (if required):

If the compound does not fully dissolve with vortexing, place the tube in an ultrasonic

water bath for 5-10 minutes. This is often necessary for compounds with high solubility

limits.

Aliquotting and Storage:

Once the Jak1-IN-10 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw

cycles which can degrade the compound.
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For short-term storage (up to 1 month), store the aliquots at -20°C.

For long-term storage (up to 6 months), store the aliquots at -80°C.

Preparation of Working Solutions for Cell-Based Assays
For most in vitro cell culture experiments, the final concentration of DMSO should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Perform serial dilutions of your DMSO stock solution in the appropriate cell culture medium

to achieve the desired final concentrations.

It is crucial to include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments to account for any effects of the solvent.

Safety and Handling Precautions
Always handle Jak1-IN-10 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-

resistant gloves, and safety glasses.

DMSO is readily absorbed through the skin and can carry dissolved substances with it. Avoid

direct contact.

Consult the Safety Data Sheet (SDS) for Jak1-IN-10 and DMSO for complete safety

information.

By following these guidelines, researchers can confidently prepare stable and accurate

solutions of Jak1-IN-10 for their experimental needs, leading to more reliable and reproducible

results in the study of JAK1 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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